2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine

• IUPAC Name: 2-(azetidin-1-yl)-4-(1,3,5-trimethylpyrazol-4-yl)pyrimidine
• InChI: InChI=1S/C13H17N5/c1-9-12(10(2)17(3)16-9)11-5-6-14-13(15-11)18-7-4-8-18/h5-6H,4,7-8H2,1-3H3
• InChI Key: LKHSYGSIMHKQJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NC(=NC=C2)N3CCC3
• Molecular Formula: C13H17N5
• Molecular Weight: 243.31 g/mol

Description

2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce inflammation in animal models. Additionally, it has been suggested that this compound may have antimicrobial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine in lab experiments include its potential applications in medicine and biotechnology, as well as its ability to induce apoptosis in cancer cells and reduce inflammation. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine. These include:
1. Further studies to understand the mechanism of action of this compound and its potential applications in medicine and biotechnology.
2. Research to determine the optimal dosage and administration of this compound for its various applications.
3. Studies to evaluate the toxicity of this compound and its potential side effects in humans.
4. Investigation of the potential use of this compound as a diagnostic tool in medical imaging.
5. Development of new synthesis methods for this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine has been achieved using different methods, including the reaction of 2-aminopyrimidine with 1,3,5-trimethyl-4-bromopyrazole and azetidine in the presence of a catalyst. Another method involves the reaction of 2-aminopyrimidine with 1,3,5-trimethyl-4-chloropyrazole and azetidine in the presence of a base.

Scientific Research Applications

2-(1-azetidinyl)-4-(1,3,5-trimethyl-1H-pyrazol-4-yl)pyrimidine has been extensively studied for its potential applications in medicine and biotechnology. It has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial properties. This compound has also been studied for its potential use as a diagnostic tool in medical imaging.